Cas no 17138-75-9 (3-(4-Methoxyphenyl)-3-pentanol)

• Product Name: 3-(4-Methoxyphenyl)-3-pentanol
• CAS No: 17138-75-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD12152950
• CID: 2924315
• Update Time: 2025-08-04

3-(4-Methoxyphenyl)-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-3-pentanol
• Benzenemethanol, alpha,alpha-diethyl-4-methoxy-
• 3-(4-methoxyphenyl)pentan-3-ol
• 3-(4-Methoxyphenyl)-3-pentanol

• MDL： MFCD12152950
• Inchi： 1S/C12H18O2/c1-4-12(13,5-2)10-6-8-11(14-3)9-7-10/h6-9,13H,4-5H2,1-3H3
• InChI Key： TVPKOHYIKNWMLR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-Methoxyphenyl)-3-pentanol

Professional Introduction to 3-(4-Methoxyphenyl)-3-pentanol (CAS No. 17138-75-9)

3-(4-Methoxyphenyl)-3-pentanol, identified by its Chemical Abstracts Service (CAS) number 17138-75-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural motif with a methoxy-substituted phenyl ring and a pentanol side chain, has garnered attention due to its potential applications in various chemical and biological contexts.

The molecular structure of 3-(4-Methoxyphenyl)-3-pentanol consists of a benzene ring substituted with a methoxy group at the para position, attached to a five-carbon alcohol backbone. This configuration imparts distinct physicochemical properties, making it a versatile intermediate in synthetic chemistry. The presence of both hydrophobic and hydrophilic regions in its structure allows for interactions with diverse biological targets, which has sparked interest in its pharmacological potential.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit both central nervous system (CNS) penetration and metabolic stability. The structural features of 3-(4-Methoxyphenyl)-3-pentanol make it an attractive candidate for further investigation as a lead compound in drug discovery. Specifically, the methoxy group enhances lipophilicity, facilitating blood-brain barrier penetration, while the alcohol moiety provides metabolic resilience against oxidative degradation.

One of the most compelling aspects of 3-(4-Methoxyphenyl)-3-pentanol is its potential role as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive natural products and synthetic drugs. The ease with which this compound can undergo functionalization reactions, such as oxidation or alkylation, makes it a valuable building block for medicinal chemists.

The methoxy-substituted phenyl ring in 3-(4-Methoxyphenyl)-3-pentanol is particularly noteworthy due to its ability to engage in π-stacking interactions and hydrogen bonding. These interactions are crucial for the design of small-molecule inhibitors targeting protein-protein interactions, which are key drivers in many diseases. Recent studies have demonstrated that phenolic derivatives like this one can modulate the activity of enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention.

Moreover, the alcohol functional group at the third carbon position offers multiple avenues for derivatization. For instance, etherification or esterification reactions can yield derivatives with enhanced solubility or specific biological activities. Such modifications are essential for optimizing pharmacokinetic profiles and improving drug-like properties. The flexibility provided by the pentanol chain also allows for conformational diversity, which can be exploited to fine-tune binding affinities to biological targets.

In academic research circles, 3-(4-Methoxyphenyl)-3-pentanol has been employed as a model compound to study molecular recognition processes. Its well-defined structure and predictable reactivity make it an ideal candidate for computational chemistry simulations. These simulations have helped researchers understand how subtle changes in its structure can influence its interaction with biological macromolecules, providing insights that can guide future drug design efforts.

The synthesis of 3-(4-Methoxyphenyl)-3-pentanol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the phenyl-pentane core efficiently. These synthetic advances have made this compound more accessible for researchers worldwide.

The growing body of literature on 3-(4-Methoxyphenyl)-3-pentanol underscores its importance as a chemical entity with broad utility. Its incorporation into drug discovery programs has led to several novel compounds with potential therapeutic benefits. While no clinical trials have been conducted specifically on this compound yet, preclinical studies suggest that derivatives based on its scaffold may exhibit desirable pharmacological properties.

The future prospects for 3-(4-Methoxyphenyl)-3-pentanol are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in developing next-generation therapeutics. Their unique structural features offer opportunities to address unmet medical needs by targeting disease mechanisms at a molecular level.